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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

Cat. No.: B15270261 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2-Bromoethyl propanoate, offering procedural, step-by-step guidance to minimize

risk and ensure operational integrity. While a specific Safety Data Sheet (SDS) for 2-
Bromoethyl propanoate (CAS No. 4823-46-5) is not readily available in public databases, the

following recommendations are based on the safety protocols for structurally similar chemicals,

such as other bromo-esters, which are classified as flammable liquids that can cause skin and

eye irritation or damage.

Essential Safety Information at a Glance
Immediate and proper handling of 2-Bromoethyl propanoate is critical. The following table

summarizes key safety and physical property data, compiled from information on analogous

compounds.
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Property Data

Molecular Formula C₅H₉BrO₂

Molecular Weight 181.03 g/mol [1]

Appearance

Likely a liquid with a sharp, pungent odor. May

be clear to light yellow and could yellow upon

light exposure.[2][3]

Boiling Point
Data for similar compounds suggest a boiling

point in the range of 156-160 °C.

Primary Hazards

Based on similar compounds: Flammable liquid

and vapor. Causes skin irritation and serious

eye damage. May cause respiratory irritation.[2]

[4]

Incompatible Materials Strong oxidizing agents, acids, and bases.[5]

Storage

Store in a cool, dry, well-ventilated area away

from heat, sparks, and open flames. Keep

container tightly closed.[4][5][6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-Bromoethyl
propanoate.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes.[4][6]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect gloves

for any signs of degradation or puncture before use.

Protective Clothing: A lab coat or a chemical-resistant apron is required. For tasks with a

higher risk of splashes, a complete chemical suit may be necessary.[6]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4] If ventilation is inadequate or there is a risk of vapor inhalation, a

NIOSH-approved respirator with appropriate cartridges should be used.[6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling ensures safety at every stage.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a designated, well-ventilated, and cool area, away from incompatible materials and

sources of ignition.[5]

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of 2-Bromoethyl propanoate should occur within a certified chemical fume

hood to minimize inhalation exposure.[4]

Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[5]

Ground and bond containers when transferring the substance to prevent static discharge.[5]

Avoid contact with skin and eyes by diligently using the prescribed PPE.[4]

3. Spill Management:

Minor Spills:

Alert others in the vicinity.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).[5]
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Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.[7]

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.[8]

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up a major spill without specialized training and equipment.

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][5][6]

Disposal Plan
Proper disposal of 2-Bromoethyl propanoate and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing 2-Bromoethyl propanoate, including unused

product and contaminated materials (e.g., absorbent pads, gloves, labware), in a dedicated,

properly labeled, and sealed hazardous waste container.
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Waste Disposal: Dispose of the hazardous waste through your institution's designated

hazardous waste management program.[5] Do not dispose of this chemical down the drain

or in regular trash.[6] Follow all local, state, and federal regulations for hazardous waste

disposal. It is often recommended to use a licensed professional waste disposal service.[6]

Visualizing the Handling Workflow

To provide a clear, at-a-glance understanding of the handling and disposal process, the

following diagram illustrates the key steps and decision points.
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Workflow for Handling 2-Bromoethyl Propanoate
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Caption: Logical workflow for the safe handling and disposal of 2-Bromoethyl propanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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